Cas no 39550-65-7 (D-Glucitol,1-C-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-1-S-ethyl-1-thio- (9CI))

D-Glucitol,1-C-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-1-S-ethyl-1-thio- (9CI) structure
39550-65-7 structure
Product Name:D-Glucitol,1-C-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-1-S-ethyl-1-thio- (9CI)
CAS No:39550-65-7
MF:C12H20N2O7S
MW:336.361402511597
CID:319310
PubChem ID:285680
Update Time:2025-04-19

D-Glucitol,1-C-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-1-S-ethyl-1-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Glucitol,1-C-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-1-S-ethyl-1-thio- (9CI)
    • 1-(Dodecyloxy)-3-((2-hydroxyethyl)amino)propan-2-ol
    • 1-(DODECYLOXY)-3-[(2-HYDROXYETHYL)AMINO]PROPAN-2-OL
    • 1-(Dr-1tF-ethylsulfanyl-2cF,3tF,4cF,5rF-pentahydroxy-hex-catF-yl)-1H-pyrimidine-2,4-dione
    • AC1L3C7E
    • AC1Q77NO
    • AR-1B2976
    • CTK0I1215
    • EINECS 242-333-6
    • KST-1B1295
    • NSC-143000
    • 39550-65-7
    • NSC143000
    • DTXSID40960159
    • NSC-143001
    • NSC143001
    • 1-S-Ethyl-1-C-(4-hydroxy-2-oxopyrimidin-1(2H)-yl)-1-thiohexitol
    • 1-c-(2,4-dioxo-3,4-dihydropyrimidin-1(2h)-yl)-1-s-ethyl-1-thiohexitol
    • 39550-64-6
    • DTXSID30301390
    • Inchi: 1S/C12H20N2O7S/c1-2-22-11(14-4-3-7(17)13-12(14)21)10(20)9(19)8(18)6(16)5-15/h3-4,6,8-11,15-16,18-20H,2,5H2,1H3,(H,13,17,21)
    • InChI Key: QPOXHHYPLHWCPH-UHFFFAOYSA-N
    • SMILES: S(CC)C(C(C(C(C(CO)O)O)O)O)N1C=CC(NC1=O)=O

Computed Properties

  • Exact Mass: 336.09900
  • Monoisotopic Mass: 336.09912215g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 176Ų

Experimental Properties

  • PSA: 181.31000
  • LogP: -2.77580
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